Validating potential energy surfaces for classical trajectory calculations
RSC Advances Pub Date: 2015-07-10 DOI: 10.1039/C5RA06732D
Abstract
Two possible methods for probing flaws in empirical potential energy surfaces are examined, using a simple unimolecular isomerisation as an example. One is a heuristic estimate of the degree of chaos in a vibrating molecule; the other is the energy distribution profiles at the instant of reaction. It is found that deliberate increases in the degree of computational chaos do not alter the ensemble average of intrinsic vibrational chaos in these trajectories.
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 119670-11-0
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CAS no.: 123983-05-1
